Cas no 866149-44-2 (2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile)

• Product Name: 2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile
• CAS No: 866149-44-2
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• MDL: MFCD04126418
• CID: 4662958
• PubChem ID: 3484488
• Update Time: 2024-03-01

2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetonitrile, 4,5-dihydro-5-oxo-4-phenyl-
• 2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetonitrile

• MDL： MFCD04126418
• Inchi： 1S/C10H8N4O/c11-6-7-14-10(15)13(8-12-14)9-4-2-1-3-5-9/h1-5,8H,7H2
• InChI Key： JOZUGJSZIAOVNS-UHFFFAOYSA-N
• SMILES： N1(CC#N)C(=O)N(C2=CC=CC=C2)C=N1

Computed Properties

• Exact Mass: 200.06981089g/mol
• Monoisotopic Mass: 200.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles